Cas no 1327316-43-7 (3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}benzonitrile)

• Product Name: 3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}benzonitrile
• CAS No: 1327316-43-7
• Molecular Formula: C₁₇H₁₂N₄O₂S
• Molecular Weight: 336.367781639099
• CID: 6022469
• PubChem ID: 49746274

3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}benzonitrile Properties

Names and Identifiers

• 3-{3-3-(thiophen-2-yl)-1,2,4-oxadiazol-5-ylazetidine-1-carbonyl}benzonitrile
• 3-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl]benzonitrile
• 1327316-43-7
• 3-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)benzonitrile
• 3-{3-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]azetidine-1-carbonyl}benzonitrile
• CCG-309691
• F6064-1614
• AKOS024530720
• VU0530907-1

• InChIKey： OSPIUYVEZMNYFI-UHFFFAOYSA-N
• Inchi： 1S/C17H12N4O2S/c18-8-11-3-1-4-12(7-11)17(22)21-9-13(10-21)16-19-15(20-23-16)14-5-2-6-24-14/h1-7,13H,9-10H2
• SMILES： S1C=CC=C1C1=NOC(C2CN(C(C3C=CC=C(C#N)C=3)=O)C2)=N1

Computed Properties

• Exact Mass: 336.068
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 336.068
• Heavy Atom Count: 24
• Complexity: 530
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 111A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides